Cas no 660423-57-4 (4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester)

4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester structure
660423-57-4 structure
Product Name:4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester
CAS No:660423-57-4
MF:C18H14N2O2
MW:290.315964221954
CID:1707368
PubChem ID:10108275
Update Time:2025-04-21

4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester
    • HICZHPFZMDTJBP-UHFFFAOYSA-N
    • BDBM50173672
    • 3,5-Diphenyl-pyridazine-4-carboxylic acid methyl ester
    • GABRA5-agonist-6
    • DB-158364
    • Methyl 3,5-diphenylpyridazine-4-carboxylate
    • CHEMBL364740
    • SCHEMBL2652800
    • 660423-57-4
    • GLXC-04023
    • Inchi: 1S/C18H14N2O2/c1-22-18(21)16-15(13-8-4-2-5-9-13)12-19-20-17(16)14-10-6-3-7-11-14/h2-12H,1H3
    • InChI Key: HICZHPFZMDTJBP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C2C=CC=CC=2)N=NC=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 290.10562
  • Monoisotopic Mass: 290.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.08
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